Cas no 1396712-39-2 (1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride)

• Product Name: 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride
• CAS No: 1396712-39-2
• MF: C₁₆H₂₄Cl₂F₂N₂O
• MW: 369.277369499207
• CID: 6176024
• PubChem ID: 71783320
• Update Time: 2025-06-30

1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride
• 1-cyclopropyl-2-(4-(3,5-difluorobenzyl)piperazin-1-yl)ethanol dihydrochloride
• 1-cyclopropyl-2-[4-[(3,5-difluorophenyl)methyl]piperazin-1-yl]ethanol;dihydrochloride
• 1-cyclopropyl-2-{4-[(3,5-difluorophenyl)methyl]piperazin-1-yl}ethan-1-ol dihydrochloride
• F6031-1315
• CHEMBL3498344
• AKOS026700592
• 1396712-39-2

• Inchi： 1S/C16H22F2N2O.2ClH/c17-14-7-12(8-15(18)9-14)10-19-3-5-20(6-4-19)11-16(21)13-1-2-13;;/h7-9,13,16,21H,1-6,10-11H2;2*1H
• InChI Key： SDFSPQJNFZGGNJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=C(C=C(C=1)CN1CCN(CC1)CC(C1CC1)O)F

Computed Properties

• Exact Mass: 368.1233751g/mol
• Monoisotopic Mass: 368.1233751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7Ų

Additional information on 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride

Professional Introduction to 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride (CAS No. 1396712-39-2)

The compound 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride, identified by its CAS number 1396712-39-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. Its molecular structure, characterized by a cyclopropyl group and a piperazine moiety, contributes to its unique pharmacological properties.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of structural motifs that enhance binding affinity and selectivity. The presence of the cyclopropyl group in this compound is particularly noteworthy, as it has been shown to improve metabolic stability and binding interactions with biological targets. Furthermore, the piperazine ring is a well-established pharmacophore in drug design, known for its ability to modulate neurotransmitter systems.

The substitution pattern around the piperazine ring, specifically the 4-(3,5-difluorophenyl)methyl group, adds another layer of complexity to the compound's pharmacological profile. Fluorinated aromatic rings are frequently incorporated into drug molecules due to their ability to enhance lipophilicity and metabolic resistance. This particular substitution may contribute to the compound's selectivity for certain biological receptors, thereby minimizing off-target effects.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of treatments for neurological and psychiatric disorders. The combination of the cyclopropyl and piperazine moieties suggests that it may interact with multiple neurotransmitter systems, offering a multifaceted approach to therapeutic intervention. Preclinical data indicate that derivatives of this compound exhibit moderate affinity for serotonin receptors, which are implicated in conditions such as depression and anxiety.

The dihydrochloride salt form of 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development due to its improved pharmacokinetic properties. The enhanced solubility allows for more efficient absorption and distribution within the body, while the stability ensures that the compound remains effective over time.

One of the most exciting aspects of this compound is its potential in combination therapy. The ability to target multiple pathways simultaneously can lead to synergistic effects that improve treatment outcomes. For instance, if this compound were used in conjunction with other agents that modulate different neurotransmitter systems, it could provide a more comprehensive therapeutic approach. This concept aligns with current trends in drug development, which emphasize personalized medicine and tailored treatment strategies.

The synthesis of 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. The use of fluorinated intermediates has been particularly challenging but also rewarding, as it has allowed researchers to fine-tune the compound's properties for optimal biological activity.

Evaluation of this compound's safety profile is crucial before it can be considered for clinical use. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant doses, suggesting its potential for safe administration. However, further studies are necessary to fully assess its long-term effects and potential side effects. These studies will provide valuable insights into how best to utilize this compound in therapeutic settings.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding interactions between this compound and its target receptors. By simulating these interactions computationally, researchers can gain insights into how structural modifications might enhance efficacy or reduce side effects. This approach has already led to several promising derivatives with improved pharmacological profiles.

In conclusion, 1-cyclopropyl-2-{4-(3,5-difluorophenyl)methylpiperazin-1-yl}ethan-1-ol dihydrochloride (CAS No. 1396712-39-2) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activity make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.